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Get Quote

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently

emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological

targets. The morpholinopyrimidine core is a quintessential example of such a structure. Its

derivatives are integral to the development of therapeutic agents, particularly in oncology,

where they form the backbone of numerous kinase inhibitors.[1][2] The morpholine moiety often

enhances drug-like properties, improving solubility and metabolic stability, while also providing

a key hydrogen bond acceptor that facilitates binding to the hinge region of kinase ATP

pockets.[3]

(2-Morpholinopyrimidin-4-yl)methanol represents a foundational building block within this

important class of compounds. The presence of a primary alcohol at the 4-position of the

pyrimidine ring offers a versatile chemical handle for further synthetic elaboration, enabling the

exploration of structure-activity relationships (SAR) and the development of novel, highly

potent, and selective therapeutic candidates.[2] This guide provides a comprehensive technical

overview of its chemical properties, a plausible synthetic route, expected analytical

characteristics, and its significant role in the context of drug development, tailored for

researchers and scientists in the field.
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Part 1: Core Chemical and Physical Properties
While extensive experimental data for this specific isomer is not aggregated in public literature,

its fundamental properties can be defined based on its structure and data from closely related

analogs. These properties are crucial for its handling, reaction setup, and formulation

development.

Structural and Physicochemical Data
The molecule consists of a central pyrimidine ring substituted with a morpholine group at the 2-

position and a hydroxymethyl group at the 4-position.

Diagram 1: Chemical Structure of (2-Morpholinopyrimidin-4-yl)methanol

A 2D representation of the (2-Morpholinopyrimidin-4-yl)methanol structure.

Property Value / Prediction Source / Justification

Molecular Formula C₉H₁₃N₃O₂ Based on chemical structure

Molecular Weight 195.22 g/mol Based on chemical formula

CAS Number Not assigned Isomer-specific CAS not found

Appearance
Predicted: White to off-white

solid

Typical for similar organic

compounds

Melting Point Not available
Requires experimental

determination

Solubility

Predicted: Soluble in

methanol, ethanol, DMSO, and

other polar organic solvents.[4]

[5] Limited solubility in water.

Based on the polarity of

functional groups and data for

related heterocyclic

compounds.[6][7]

Stability

Stable under standard

laboratory conditions.

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.[8]

General reactivity for alcohols

and amines.
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Part 2: Synthesis and Purification Workflow
A robust synthesis of (2-Morpholinopyrimidin-4-yl)methanol can be envisioned through a

multi-step process, leveraging established pyrimidine chemistry. The causality behind this

proposed route lies in the differential reactivity of the halogenated positions on the pyrimidine

core, allowing for sequential and controlled substitutions.

Proposed Synthetic Protocol
Step 1: Selective Monosubstitution of Dichloropyrimidine. Starting with commercially

available 2,4-dichloropyrimidine, a nucleophilic aromatic substitution (SₙAr) with one

equivalent of morpholine is performed. The C2 position is generally more reactive towards

nucleophiles than the C4 position, allowing for selective introduction of the morpholine

moiety. This reaction is typically run at a controlled temperature (e.g., 0 °C to room

temperature) in a polar aprotic solvent like THF or acetonitrile with a mild base (e.g., DIPEA)

to scavenge the HCl byproduct.

Step 2: Introduction of the Carbon Framework at C4. The remaining chlorine at the C4

position can be functionalized using a palladium-catalyzed cross-coupling reaction. A

Sonogashira coupling with trimethylsilylacetylene is a viable option. This introduces a

protected alkyne, which serves as a precursor to the hydroxymethyl group.

Step 3: Hydration and Reduction to the Final Product. The silyl-protected alkyne can be

deprotected (e.g., with TBAF) and subsequently hydrated to form a methyl ketone. The final

and critical step is the reduction of this ketone or a corresponding ester (if an alternative C4

functionalization was used) to the primary alcohol. A selective reducing agent such as

sodium borohydride (NaBH₄) in methanol is ideal for this transformation, as it will not affect

the pyrimidine ring. This mirrors established procedures for reducing carbonyls on

heterocyclic systems to their corresponding alcohols.[9]

Purification: The final product would be purified from the reaction mixture using standard

column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes or

dichloromethane/methanol to yield the pure (2-Morpholinopyrimidin-4-yl)methanol.

Diagram 2: Proposed Synthesis Workflow
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2,4-Dichloropyrimidine

Step 1: Nucleophilic Substitution
Reagents: Morpholine, DIPEA

Solvent: THF

2-Morpholino-4-chloropyrimidine

Step 2: Sonogashira Coupling
Reagents: TMS-acetylene, Pd catalyst, Cu(I)

Solvent: Toluene

2-Morpholino-4-(trimethylsilylethynyl)pyrimidine

Step 3: Hydration & Reduction
Reagents: 1. TBAF 2. NaBH₄

Solvent: Methanol

Purification
(Column Chromatography)

(2-Morpholinopyrimidin-4-yl)methanol

Click to download full resolution via product page

A logical workflow for the synthesis of the target compound.
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Part 3: Spectroscopic Characterization Profile
For unambiguous identification and quality control, a combination of spectroscopic techniques

is essential. The following section outlines the expected spectral data for (2-
Morpholinopyrimidin-4-yl)methanol.

Technique Expected Features

¹H NMR

Morpholine Protons: Two distinct multiplets

(appearing as triplets) expected. Protons

adjacent to oxygen (O-CH₂) δ ≈ 3.7-3.9 ppm

(4H). Protons adjacent to nitrogen (N-CH₂) δ ≈

3.5-3.7 ppm (4H).[10] Pyrimidine Protons: Two

doublets in the aromatic region, δ ≈ 8.2 ppm

(H6) and δ ≈ 6.5 ppm (H5). Methanol Protons: A

singlet or doublet for the -CH₂- group at δ ≈ 4.5

ppm (2H). A broad singlet for the hydroxyl (-OH)

proton, which is exchangeable with D₂O.

¹³C NMR

Pyrimidine Carbons: C2 and C4 will be the most

downfield (δ ≈ 160-165 ppm). C6 will be next (δ

≈ 158 ppm), followed by C5 (δ ≈ 105-110 ppm).

[9] Morpholine Carbons: O-CH₂ carbons at δ ≈

66 ppm and N-CH₂ carbons at δ ≈ 44 ppm.

Methanol Carbon: -CH₂OH carbon at δ ≈ 63

ppm.

Mass Spec (ESI+)

Molecular Ion: Predicted m/z for [M+H]⁺ =

196.1080. Other common adducts such as

[M+Na]⁺ (m/z ≈ 218.09) may also be observed.

[11][12]

FT-IR

O-H Stretch: Broad peak around 3300-3400

cm⁻¹ (from alcohol). C-H Stretch: Peaks around

2850-3000 cm⁻¹ (aliphatic) and >3000 cm⁻¹

(aromatic).[13] C=N & C=C Stretch: Peaks in

the 1500-1600 cm⁻¹ region (from pyrimidine

ring). C-O Stretch: Strong peak around 1050-

1150 cm⁻¹ (from alcohol and morpholine ether).
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Part 4: Reactivity, Stability, and Medicinal Chemistry
Applications
Chemical Reactivity and Stability
The primary alcohol is the most reactive site for derivatization. It can be readily:

Oxidized to the corresponding aldehyde or carboxylic acid using standard reagents (e.g.,

PCC, DMP for aldehyde; Jones reagent for carboxylic acid).

Esterified with carboxylic acids or acid chlorides.

Converted to an ether via Williamson ether synthesis.

This versatility makes the molecule an excellent starting point for building molecular libraries for

drug screening.[2] The compound is expected to be stable under neutral conditions but may be

sensitive to strong acids or bases and high temperatures.[8]

Role in Drug Discovery: Targeting the PI3K/Akt/mTOR
Pathway
The (2-Morpholinopyrimidin-4-yl)methanol scaffold is of paramount interest as a precursor

for inhibitors of the Phosphoinositide 3-kinase (PI3K) signaling pathway. This pathway is a

critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant

activation is a hallmark of many human cancers.[1][2]

Mechanism of Action: PI3K inhibitors are ATP-competitive, binding to the kinase domain of

the enzyme. The morpholinopyrimidine core is exceptionally well-suited for this role. The

pyrimidine ring mimics the adenine of ATP, while the morpholine oxygen acts as a crucial

hydrogen bond acceptor, anchoring the inhibitor to the "hinge" region of the ATP-binding

pocket.[14]

Structure-Activity Relationship (SAR): The hydroxymethyl group at the C4 position provides a

vector for modification. By extending from this position, chemists can design substituents

that probe the solvent-exposed region of the kinase, leading to improved potency and

selectivity for specific PI3K isoforms (α, β, δ, γ).[15][16]
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Diagram 3: PI3K/Akt Signaling Pathway and Inhibition
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Inhibition of the PI3K enzyme blocks downstream signaling, reducing cancer cell growth and

survival.

Part 5: Safety and Handling
As with any laboratory chemical, proper safety protocols must be followed. Based on data for

analogous compounds, (2-Morpholinopyrimidin-4-yl)methanol should be handled with care.

[17][18]

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials like strong oxidizing agents.

Conclusion
(2-Morpholinopyrimidin-4-yl)methanol is more than just a chemical compound; it is a

strategic starting material for the synthesis of next-generation therapeutics. Its structure

embodies the key features of the highly successful morpholinopyrimidine pharmacophore,

while its reactive hydroxymethyl group provides the synthetic versatility required for modern

drug discovery campaigns. A thorough understanding of its properties, synthesis, and reactivity

empowers researchers to leverage this valuable building block in the rational design of potent

and selective enzyme inhibitors, particularly for targets within the PI3K/Akt signaling cascade.

As the quest for novel cancer therapies continues, the importance of foundational scaffolds like

(2-Morpholinopyrimidin-4-yl)methanol will only continue to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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